Ethyl 5-[[2-[6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4-cyano-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[[2-[6-tert-butyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4-cyano-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C22H21F3N4O3S2/c1-6-32-20(31)17-11(2)12(8-26)19(34-17)29-16(30)10-33-18-13(9-27)14(22(23,24)25)7-15(28-18)21(3,4)5/h7H,6,10H2,1-5H3,(H,29,30)
• InChI Key: DVOPUGPNAGDTFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=C(C(=CC(=N2)C(C)(C)C)C(F)(F)F)C#N)C#N)C
• Molecular Formula: C22H21F3N4O3S2
• Molecular Weight: 510.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyano group (-CN), a sulfanylacetyl group (-SCH2CO-), an amino group (-NH2), and a carboxylate ester group (-COOEt). It also contains a thiophene ring, which is a five-membered ring containing four carbon atoms and one sulfur atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. One possible method could involve a Suzuki-Miyaura cross-coupling reaction, which is a common method for forming carbon-carbon bonds. Another step could involve the use of a chemoselective N-tert-butoxycarbonylation reagent for introducing the amino group.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be quite complex and would depend on the specific conditions and reagents used. The presence of several different functional groups means that it could potentially undergo a wide range of reactions.

Scientific Research Applications

Structural and Quantum Chemical Analysis

A study on cardiotonic agents included a crystallographic and quantum-chemical analysis of ethyl 5-cyano-1,6-dihydro-2-isopropyl-6-oxo-3-pyridine carboxylate, comparing its structure to related compounds to understand the structure-activity relationship for cardiotonic potency. The research utilized X-ray structural characterization and MNDO level quantum chemical analysis, indicating the significance of the 2-substituent in determining the inotropic activities of these compounds (Orsini et al., 1990).

Synthesis and Characterization

The synthesis, characterization, thermal, X-ray, and DFT analyses of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate was detailed, highlighting the process of obtaining the compound from starting materials and analyzing its molecular structure. The study provided insights into intramolecular hydrogen bonding and its implications for molecular stability and interactions (Çolak et al., 2021).

Fluorescence Properties

Research on ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate explored its synthesis and novel fluorescence properties. This investigation contributes to the understanding of the potential applications of such compounds in fluorescent markers or probes in various scientific and technological fields (Guo Pusheng, 2009).

Application in Dyeing

A study on the complexation of disperse dyes derived from thiophene with metals and their application properties on polyester and nylon 6.6 fabrics revealed the utility of such compounds in the textile industry. This research demonstrates the good levelness, fastness, and dyeing performance of these compounds on fabrics, indicating their potential for industrial dyeing applications (Abolude et al., 2021).